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Compound of Interest

Compound Name: 3,5-dimethylfluorobenzene

Cat. No.: B041435

An In-depth Technical Guide on the Physicochemical Properties of 3,5-
Dimethylfluorobenzene

For researchers, scientists, and professionals in drug development, a thorough understanding
of the physicochemical properties of chemical entities is paramount for their application in
synthesis and as potential scaffolds in medicinal chemistry. This document provides a
comprehensive overview of the core physicochemical properties of 3,5-
dimethylfluorobenzene, also known as 5-fluoro-m-xylene.

Core Physicochemical Properties

3,5-Dimethylfluorobenzene is a colorless liquid with a characteristic aromatic odor.[1] It is an
organic compound that is generally insoluble in water but soluble in many organic solvents.[1]
The presence of a fluorine atom and two methyl groups on the benzene ring influences its
chemical reactivity and physical properties.[1]

Quantitative Physicochemical Data

The key physicochemical parameters for 3,5-dimethylfluorobenzene are summarized in the
table below for easy reference and comparison.
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Property

Value

Molecular Formula

CsHoF[1][2][3]

Molecular Weight 124.16 g/mol [1][3]

CAS Number 461-97-2[2][4][5]

Appearance Colorless liquid[1]

Odor Aromatic[1]

Melting Point -54 °C[1]

Boiling Point 145 - 152 °C at 760 mmHg[1][2]
Density 0.96 g/cm?3[1]

Flash Point 32.8 - 35 °C[1][2]

Vapor Pressure

1.6 hPa at 20 °C[1]

Refractive Index

1.481[2]

Solubility

Insoluble in water; Soluble in many organic

solvents[1]

Experimental Protocols

Synthesis of 3,5-Dimethylfluorobenzene via

Diazotization-Fluorination

A common and effective method for the synthesis of 3,5-dimethylfluorobenzene is the

diazotization of 3,5-dimethylaniline, followed by a fluorination reaction, often referred to as the

Balz-Schiemann reaction.[1]

Methodology:

e Diazotization:

o 3,5-dimethylaniline is dissolved in an aqueous solution of a strong acid, such as

hydrochloric acid, and cooled to a low temperature (typically 0-5 °C) in an ice bath.[1]
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o A pre-cooled aqueous solution of sodium nitrite is added dropwise to the stirred solution of
3,5-dimethylaniline hydrochloride.[1] The temperature must be carefully controlled to
remain below 5 °C to prevent the decomposition of the resulting diazonium salt.

o The completion of the diazotization is monitored by testing for the presence of free nitrous
acid using potassium iodide-starch paper.

e Formation and Isolation of Diazonium Fluoroborate:

o An ice-cold solution of fluoboric acid (HBFa4) is then slowly added to the diazonium salt
solution.[6]

o This results in the precipitation of the 3,5-dimethylbenzenediazonium fluoroborate salt,
which is typically a crystalline solid.[1]

o The precipitate is collected by suction filtration and washed with cold water, followed by a
cold organic solvent like methanol or diethyl ether to remove impurities.[6]

e Thermal Decomposition:

o The isolated and dried diazonium fluoroborate salt is then carefully heated (thermal
decomposition).

o The salt decomposes to yield 3,5-dimethylfluorobenzene, nitrogen gas, and boron
trifluoride.[6]

o The crude product is collected, often through distillation.
 Purification:

o The crude 3,5-dimethylfluorobenzene is purified by washing with a dilute base (e.g.,
sodium hydroxide solution) to remove any acidic impurities, followed by washing with
water.[6]

o The organic layer is then dried over an anhydrous drying agent (e.g., magnesium sulfate)
and purified by fractional distillation to yield the final product.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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